2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-2,4-dioxo-1,5-dihydropyrrolo[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H19FN4O4/c1-31-14-6-4-5-13(9-14)10-24-18(28)12-27-21(29)20-19(26-22(27)30)16(11-25-20)15-7-2-3-8-17(15)23/h2-9,11,25H,10,12H2,1H3,(H,24,28)(H,26,30)
• InChI Key: WLWXOHRXCGIGAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4F)NC2=O
• Molecular Formula: C22H19FN4O4
• Molecular Weight: 422.4 g/mol
• CAS No.: 1115336-64-5

Description

Molecular Structure Analysis

The molecular structure of this compound is not explicitly provided in the retrieved data.

Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the retrieved data.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the retrieved data.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Compounds structurally related to the query have been developed as selective ligands for imaging using positron emission tomography (PET). For instance, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, designed with a fluorine atom allowing labeling with fluorine-18 for in vivo imaging of the translocator protein (18 kDa) with PET, demonstrates the potential use of similar compounds in diagnostic imaging and radiochemistry (Dollé et al., 2008).

Anticancer Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives have been synthesized and tested for their in vitro cytotoxic activity against cancer cell lines, indicating the potential of similar compounds in the development of new anticancer agents (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for their analgesic and anti-inflammatory activities, showcasing the versatility of pyrimidine compounds in developing therapeutic agents (Abu‐Hashem et al., 2020).

Peripheral Benzodiazepine Receptor Ligands

Several studies have focused on synthesizing and evaluating radioligands for peripheral benzodiazepine receptors, indicating the relevance of pyrimidine and acetamide derivatives in neurobiology and the study of neuroinflammatory processes. For example, novel pyrazolo[1,5-a]pyrimidines closely related to DPA-714 were synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes, with promising in vitro and in vivo results (Damont et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved data.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the retrieved data.

Future Directions

The future directions for the research and development of this compound are not specified in the retrieved data.